6-Bromo-1-hydroxy-2-hexanone

• Molecular Formula: C6H11BrO2
• Molecular Weight: 195.05 g/mol
• IUPAC Name: 6-bromo-1-hydroxyhexan-2-one
• InChI: InChI=1S/C6H11BrO2/c7-4-2-1-3-6(9)5-8/h8H,1-5H2
• InChI Key: RPFZSKHLVSVCGR-UHFFFAOYSA-N
• Canonical SMILES: C(CCBr)CC(=O)CO

Description

6-Bromo-1-hydroxy-2-hexanone is a useful research compound. Its molecular formula is C6H11BrO2 and its molecular weight is 195.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 191.4 g of tris-trimethylsilyloxyethylene (Example 267) containing 15 drops of stannic tetrachloride under argon with stirring at 10° C. is added 87 g of 5-bromopentanoyl chloride (Example 274) dropwise. After one-half of the acid chloride added, the mixture is stirred until an exotherm ensues. The remaining acid chloride is added dropwise maintaining the reaction exotherm at 65° C. The mixture is then stirred for 2.5 hours. The mixture is slowly poured into a stirred mixture of 100 ml of 0.6 N hydrochloric acid and 200 ml of tetrahydrofuran. The mixture is stirred for 30 minutes and poured into brine. Th mixture is extracted with ether. The ether solution is washed with saturated sodium bicarbonate and dried over magnesium sulfate. The solvent is removed. The residue is mixed with petrolium ether and cooled in dry-ice-acetone to induce crystallization. The petrolium ether is decanted and the solid is dried at reduced pressure to give 64.72 g of the title compound.